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Compound of Interest

Compound Name:
methyl 4-(1-methyl-1H-indol-3-

yl)butanoate

CAS No.: 149287-21-8

Cat. No.: B2812031

Get Quote

Executive Summary: The Parent vs. The Lipophilic
Variant
In the development of indole-based therapeutics and agrochemicals, the modification of polar

functional groups is a critical strategy for modulating bioavailability, metabolic stability, and

receptor affinity. This guide compares Indole-3-Butyric Acid (IBA), a classic auxin with emerging

pharmaceutical relevance, against its lipophilic derivative, Methyl 4-(1-methyl-1H-indol-3-
yl)butanoate (referred to herein as Dimethyl-IBA).

While IBA serves as the bioactive parent compound with established signaling pathways,

Dimethyl-IBA represents a chemically distinct entity where both the carboxylic acid and the

indole nitrogen are methylated. This double methylation drastically alters the physicochemical

profile, shifting the molecule from a polar, hydrogen-bond donor to a highly lipophilic,

membrane-permeable agent.
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Key Distinction:

IBA (CAS 133-32-4): The active biological agent (auxin). High polarity, susceptible to beta-

oxidation and conjugation.

Dimethyl-IBA: A "masked" derivative. Lacks the free NH and COOH required for auxin

receptor (TIR1/AFB) binding. Primarily used as a synthetic intermediate, analytical standard,

or lipophilic prodrug model for blood-brain barrier (BBB) penetration.

Physicochemical Comparison
The structural modifications in Dimethyl-IBA eliminate the two primary sites for hydrogen

bonding (the indole N-H and the carboxylic O-H), resulting in a significant increase in logP and

a decrease in water solubility.

Table 1: Comparative Chemical Properties

Feature Indole-3-Butyric Acid (IBA)
Methyl 4-(1-methyl-1H-
indol-3-yl)butanoate

Structure Free Acid, Free Indole-NH Methyl Ester, N-Methyl Indole

Formula C₁₂H₁₃NO₂ C₁₄H₁₇NO₂

MW 203.24 g/mol 231.29 g/mol

CAS 133-32-4 N/A (Derivative of 16244-09-0)

LogP (Calc.) ~2.3 ~3.8 - 4.2

H-Bond Donors 2 (NH, OH) 0

Solubility (Water) Low (250 mg/L) Negligible (Insoluble)

Solubility (Organic)
Soluble in EtOH, Acetone,

DMSO

Highly Soluble in DCM, EtOAc,

Hexane

pKa ~4.8 (Carboxylic Acid) N/A (No acidic protons)

Physical State White/Yellow Crystalline Solid
Low-Melting Solid or Viscous

Oil
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Synthetic Pathways & Experimental Protocols
For researchers requiring Dimethyl-IBA as a reference standard or intermediate, it is

synthesized directly from IBA via a one-pot double methylation.

Protocol: Synthesis of Dimethyl-IBA from IBA
Objective: Convert polar IBA into lipophilic Dimethyl-IBA.

Reagents: Indole-3-butyric acid, Methyl Iodide (MeI), Sodium Hydride (NaH), DMF

(Anhydrous).

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask under Argon, dissolve IBA (1.0 eq) in

anhydrous DMF (0.2 M). Cool to 0°C.

Deprotonation: Carefully add NaH (60% dispersion, 2.5 eq) portion-wise. The first equivalent

deprotonates the carboxylic acid; the second deprotonates the indole nitrogen (pKa ~17).

Allow to stir at 0°C for 30 mins until gas evolution ceases.

Methylation: Dropwise add Methyl Iodide (2.5 - 3.0 eq) via syringe.

Reaction: Warm to room temperature and stir for 2–4 hours. Monitor by TLC (System:

Hexane/EtOAc 7:3). The starting material (IBA) will remain at the baseline; the product

(Dimethyl-IBA) will move with an R_f ~ 0.6–0.7.

Workup: Quench with ice-cold water. Extract 3x with Ethyl Acetate. Wash combined organics

with water (to remove DMF) and brine. Dry over Na₂SO₄ and concentrate.

Purification: Purify via flash column chromatography (SiO₂, 0-20% EtOAc in Hexane).

Reaction Scheme Visualization:

Indole-3-Butyric Acid
(Polar, Active)

Dianion Intermediate
(N- and O-)

NaH (2.5 eq)
DMF, 0°C Dimethyl-IBA

(Lipophilic, Inactive)

MeI (3.0 eq)
RT, 3h

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2812031?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: One-pot synthesis of Dimethyl-IBA via sequential deprotonation and methylation.

Biological & Pharmacological Implications
In drug development, the transition from IBA to Dimethyl-IBA represents a shift from a receptor-

active ligand to a pharmacokinetic tool.

A. Auxin Activity (Plant Systems)
IBA: Acts as a precursor to Indole-3-Acetic Acid (IAA) via beta-oxidation or binds directly to

TIR1/AFB receptors. Requires a free carboxyl group and an unsubstituted nitrogen for

optimal binding.

Dimethyl-IBA:Inactive. The N-methyl group sterically hinders receptor binding, and the ester

prevents ionic interaction. It must be hydrolyzed and demethylated (difficult in vivo) to regain

activity.

B. Pharmaceutical Potential (Mammalian Systems)
IBA is investigated for neuroprotective properties (e.g., amyloid-beta reduction). However, its

polarity limits blood-brain barrier (BBB) penetration.

Dimethyl-IBA as a BBB Probe: The removal of H-bond donors and increased lipophilicity

makes Dimethyl-IBA an excellent candidate for crossing the BBB.

Metabolic Stability: The N-methyl group blocks Phase II conjugation (N-glucuronidation),

potentially extending the half-life of the scaffold before oxidative demethylation occurs.

Signaling & Metabolism Diagram:
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Caption: Metabolic trajectory. Dimethyl-IBA acts as a stable precursor that resists rapid

conjugation.

Analytical Characterization (HPLC)
When analyzing mixtures of IBA and its derivatives (e.g., in stability studies), a gradient HPLC

method is required to resolve the highly polar acid from the non-polar ester.

Method Parameters:

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

Flow Rate: 1.0 mL/min.[1]

Detection: UV @ 280 nm (Indole characteristic absorption).

Expected Retention Times:
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Compound
Retention Time (approx.)
[2]

Explanation

IBA 2.5 - 3.5 min
Elutes early due to polar

COOH group.

Methyl 4-(1-methyl...) 8.0 - 9.5 min

Elutes late due to high

lipophilicity (Methyl ester + N-

Methyl).

Conclusion
For drug development professionals and researchers:

Select Indole-3-Butyric Acid (IBA) if your target requires hydrogen bond interactions (e.g.,

auxin receptors) or if you are studying the endogenous metabolism of indole fatty acids.

Select Methyl 4-(1-methyl-1H-indol-3-yl)butanoate if you require a lipophilic building block,

an analytical standard for impurity profiling, or a membrane-permeable probe to study non-

specific indole effects without immediate metabolic conjugation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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